Cas no 1562066-93-6 (2-Di(methyl-d3)aminoacetonitrile Hydrochloride)

• Product Name: 2-Di(methyl-d3)aminoacetonitrile Hydrochloride
• CAS No: 1562066-93-6
• MF: C₄H₉ClN₂
• MW: 120.580659627914
• CID: 5577752
• Update Time: 2025-06-26

2-Di(methyl-d3)aminoacetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[Di(methyl-d3)amino]acetonitrile Hydrochloride
• 2-Di(methyl-d3)aminoacetonitrile Hydrochloride

• Inchi： 1S/C4H8N2.ClH/c1-6(2)4-3-5;/h4H2,1-2H3;1H
• InChI Key： PXFIAYNRKNWKLV-UHFFFAOYSA-N
• SMILES： C(C#N)N(C([H])([H])[H])C([H])([H])[H].Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Di(methyl-d3)aminoacetonitrile Hydrochloride

Introduction to 2-Di(methyl-d3)ametonitrile Hydrochloride (CAS No. 1562066-93-6)

2-Di(methyl-d3)ametonitrile Hydrochloride, with the CAS number 1562066-93-6, is a deuterated compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of 2-dimethylaminoacetonitrile, where the hydrogen atoms in the methyl groups are replaced by deuterium atoms. The introduction of deuterium atoms can significantly alter the physical and chemical properties of the molecule, leading to enhanced stability and altered metabolic profiles.

The primary interest in 2-Di(methyl-d3)ametonitrile Hydrochloride stems from its potential use as a research tool and as a precursor in the synthesis of deuterated drugs. Deuterated compounds are increasingly being explored for their ability to improve the pharmacokinetic properties of drugs, such as increased metabolic stability and reduced toxicity. This makes them valuable candidates for drug development and optimization.

In the context of medicinal chemistry, 2-Di(methyl-d3)ametonitrile Hydrochloride has been studied for its role in the synthesis of deuterated analogs of existing drugs. One notable application is in the development of deuterated versions of antipsychotic and antidepressant medications. Research has shown that deuterium substitution can lead to more stable drug molecules, which can result in longer half-lives and reduced dosing frequencies. This can improve patient compliance and reduce side effects.

Recent studies have also highlighted the potential of 2-Di(methyl-d3)ametonitrile Hydrochloride in enhancing the therapeutic efficacy of drugs used in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain neuroprotective agents exhibited improved brain penetration and prolonged residence time, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Di(methyl-d3)ametonitrile Hydrochloride involves several steps, including the deuteration of methyl groups using deuterium gas or deuterated solvents. The process typically involves catalytic hydrogenation or direct deuteration reactions under controlled conditions. The resulting compound is then converted into its hydrochloride salt form to enhance its solubility and stability for further applications.

In addition to its use in drug development, 2-Di(methyl-d3)ametonitrile Hydrochloride has also found applications in analytical chemistry. Deuterated compounds are often used as internal standards in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy due to their distinct isotopic signatures. This allows for more accurate quantification and identification of target analytes, making them invaluable tools in pharmaceutical analysis and quality control.

The safety profile of 2-Di(methyl-d3)ametonitrile Hydrochloride is an important consideration for its use in research and development. While deuterated compounds generally exhibit similar toxicity profiles to their non-deuterated counterparts, they may have different metabolic pathways due to the altered bond strengths. Therefore, comprehensive safety assessments are essential before advancing these compounds into clinical trials or commercial use.

In conclusion, 2-Di(methyl-d3)ametonitrile Hydrochloride (CAS No. 1562066-93-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it a valuable tool for improving drug stability, enhancing therapeutic efficacy, and advancing analytical techniques. As research continues to uncover new applications for deuterated compounds, the importance of 2-Di(methyl-d3)ametonitrile Hydrochloride is likely to grow, contributing to advancements in drug development and patient care.